Cas no 444652-66-8 ((2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 444652-66-8
• MF: C₁₉H₁₇N₃O₆
• MW: 383.354784727097
• CID: 6441644
• Update Time: 2025-08-05

(2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• 2-cyano-N-{4-nitrophenyl}-3-(3,4,5-trimethoxyphenyl)acrylamide
• 2-Propenamide, 2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C19H17N3O6/c1-26-16-9-12(10-17(27-2)18(16)28-3)8-13(11-20)19(23)21-14-4-6-15(7-5-14)22(24)25/h4-10H,1-3H3,(H,21,23)
• InChI Key： DBADARPUFWRTFY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)C(C#N)=CC1=CC(OC)=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 633.6±55.0 °C(Predicted)
• pka: 9.59±0.70(Predicted)

Additional information on (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

Introduction to (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 444652-66-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, provides a detailed insight into its structural and functional attributes. This intricate molecular framework is composed of several key functional groups, including a cyano group, a nitro group, and methoxy groups, which contribute to its unique chemical properties and biological activities.

Recent advancements in the study of this compound have highlighted its potential as a versatile tool in drug discovery and molecular pharmacology. The presence of the cyano and nitro groups in the molecule imparts a high degree of reactivity, making it an excellent candidate for further chemical modifications. These modifications can be tailored to enhance specific biological activities, such as binding affinity to target proteins or enzymes.

The structural motif of (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide also suggests potential applications in the development of novel therapeutic agents. For instance, the combination of electron-withdrawing and electron-donating groups can influence the molecule's electronic properties, thereby affecting its interaction with biological targets. This feature is particularly valuable in designing molecules that exhibit high selectivity and low toxicity.

In the context of current research, this compound has been explored for its potential role in modulating various biological pathways. Studies have indicated that it may interact with enzymes involved in inflammatory responses and metabolic processes. The methoxy groups, in particular, have been identified as key players in these interactions, suggesting that they play a crucial role in determining the compound's overall biological activity.

The synthesis of (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring systems present in the molecule. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern synthetic methodologies.

From a computational chemistry perspective, the study of this compound has provided valuable insights into its molecular interactions. Molecular modeling studies have been conducted to understand how the various functional groups contribute to its binding affinity with biological targets. These studies have revealed that the nitro group and the methoxy groups play critical roles in stabilizing interactions with target proteins through hydrogen bonding and hydrophobic interactions.

The pharmacokinetic properties of (2E)-2-cyano-N-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to unravel these processes, providing valuable data for further development.

In conclusion, the compound with CAS number 444652-66-8 represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and applications, it is likely that this molecule will play an increasingly important role in the development of novel therapeutic agents.